Daphneticin
Daphneticin
Daphneticin is an oxacycle.
Brand Name:
Vulcanchem
CAS No.:
83327-22-4
VCID:
VC0190900
InChI:
InChI=1S/C20H18O8/c1-24-13-7-11(8-14(25-2)17(13)23)18-15(9-21)27-20-12(26-18)5-3-10-4-6-16(22)28-19(10)20/h3-8,15,18,21,23H,9H2,1-2H3/t15-,18-/m1/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO
Molecular Formula:
C20H18O8
Molecular Weight:
386.4 g/mol
Daphneticin
CAS No.: 83327-22-4
Natural Products
VCID: VC0190900
Molecular Formula: C20H18O8
Molecular Weight: 386.4 g/mol
| CAS No. | 83327-22-4 |
|---|---|
| Product Name | Daphneticin |
| Molecular Formula | C20H18O8 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | (2R,3R)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one |
| Standard InChI | InChI=1S/C20H18O8/c1-24-13-7-11(8-14(25-2)17(13)23)18-15(9-21)27-20-12(26-18)5-3-10-4-6-16(22)28-19(10)20/h3-8,15,18,21,23H,9H2,1-2H3/t15-,18-/m1/s1 |
| Standard InChIKey | QLFQDIADUIVNRF-CRAIPNDOSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@@H]2[C@H](OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO |
| SMILES | COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO |
| Description | Daphneticin is an oxacycle. |
| Synonyms | Iso-Daphnetin |
| PubChem Compound | 158341 |
| Last Modified | Nov 11 2021 |
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